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Introduction
Coagulin, a bacteriocin produced by certain strains of Bacillus coagulans, presents a

promising natural alternative to chemical preservatives in the food industry.[1][2] Classified as a

pediocin-like, class IIa bacteriocin, coagulin exhibits a potent antimicrobial activity, particularly

against Gram-positive bacteria, including several foodborne pathogens and spoilage

organisms.[3][4] Its proteinaceous nature ensures degradation by proteases in the

gastrointestinal tract, addressing consumer demand for clean-label food products.[5] These

application notes provide detailed protocols for the purification, quantification, and application

of coagulin in food preservation, along with a summary of its antimicrobial efficacy and

mechanism of action.

Physicochemical Properties
Coagulin is a small, heat-stable peptide with a molecular mass of approximately 3-4 kDa.[2] It

demonstrates stability over a pH range of 4 to 8 and can withstand heat treatment at 60°C for

up to 90 minutes, making it suitable for processed foods.[2] Its production is associated with a

plasmid, pI4, in Bacillus coagulans I4.[2]
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As a pediocin-like bacteriocin, coagulin's primary mechanism of action against susceptible

bacteria is the disruption of the cell membrane integrity through pore formation.[3][4] This

process is initiated by the electrostatic interaction of the cationic coagulin peptide with the

negatively charged phospholipids of the bacterial cytoplasmic membrane. Following this initial

binding, coagulin inserts into the membrane, leading to the formation of pores. This results in

the dissipation of the proton motive force (PMF), leakage of essential ions and metabolites, and

ultimately, cell death.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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